molecular formula C11H12N4O2 B1472135 Methyl 2-[5-amino-3-(3-pyridyl)pyrazol-1-yl]acetate CAS No. 1608159-71-2

Methyl 2-[5-amino-3-(3-pyridyl)pyrazol-1-yl]acetate

Cat. No.: B1472135
CAS No.: 1608159-71-2
M. Wt: 232.24 g/mol
InChI Key: GTJNIRPGGBDTRL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-[5-amino-3-(3-pyridyl)pyrazol-1-yl]acetate is a useful research compound. Its molecular formula is C11H12N4O2 and its molecular weight is 232.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

1608159-71-2

Molecular Formula

C11H12N4O2

Molecular Weight

232.24 g/mol

IUPAC Name

methyl 2-(5-amino-3-pyridin-3-ylpyrazol-1-yl)acetate

InChI

InChI=1S/C11H12N4O2/c1-17-11(16)7-15-10(12)5-9(14-15)8-3-2-4-13-6-8/h2-6H,7,12H2,1H3

InChI Key

GTJNIRPGGBDTRL-UHFFFAOYSA-N

SMILES

COC(=O)CN1C(=CC(=N1)C2=CN=CC=C2)N

Canonical SMILES

COC(=O)CN1C(=CC(=N1)C2=CN=CC=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-oxo-3-pyridin-3-ylpropane nitrile (1.31 g, 9 mmol), ethyl hydrazinoacetate hydrochloride (1.39 g, 9 mmol) in methanol (9 mL) was heated under microwave irradiation at 120° C. for 1 h. The reaction mixture was concentrated in vacuo and the residue was purified by column chromatography (silica gel, ethyl acetate) yielding the title compound as a solid (510 mg).
Quantity
1.31 g
Type
reactant
Reaction Step One
Quantity
1.39 g
Type
reactant
Reaction Step One
Quantity
9 mL
Type
solvent
Reaction Step One

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